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Compound of Interest

Compound Name: Solvent Red 149

Cat. No.: B1293832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations

essential for the proper handling of Solvent Red 149. The information is intended to support

risk assessments and the implementation of safe laboratory practices for professionals working

with this substance.

Chemical and Physical Properties
Solvent Red 149 is a synthetic organic dye belonging to the anthraquinone class. It is

characterized by its red, powdery appearance and is utilized in various industrial applications. A

clear understanding of its physical and chemical properties is fundamental to its safe handling.
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Property Value Reference

Chemical Name

6-(cyclohexylamino)-3-methyl-

3H-dibenz[f,ij]isoquinoline-2,7-

dione

--INVALID-LINK--

CAS Number
71902-18-6 (primary), 21295-

57-8 (secondary)
--INVALID-LINK--

Molecular Formula C23H22N2O2 --INVALID-LINK--

Molecular Weight 358.43 g/mol --INVALID-LINK--

Appearance Red powder --INVALID-LINK--

Odor Odorless --INVALID-LINK--

Solubility in Water Insoluble --INVALID-LINK--

Melting Point ~266 °C --INVALID-LINK--

Toxicological Data
The available toxicological data for Solvent Red 149 suggests a low acute toxicity profile.

However, as with any chemical, caution should be exercised, and exposure should be

minimized.

Parameter Species Route Value Reference

LD50 Rat Oral > 5,000 mg/kg --INVALID-LINK--

Skin Irritation Rabbit Dermal Non-irritant --INVALID-LINK--

Eye Irritation Rabbit Ocular Non-irritant --INVALID-LINK--

Note on Experimental Protocols: Detailed experimental protocols for the cited toxicological

studies are not publicly available in the reviewed literature. The provided data is based on

information from supplier Safety Data Sheets.

Occupational Exposure Limits
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There are no specific occupational exposure limits (OELs) established for Solvent Red 149 by

major regulatory agencies such as the Occupational Safety and Health Administration (OSHA),

the National Institute for Occupational Safety and Health (NIOSH), or the American Conference

of Governmental Industrial Hygienists (ACGIH).

In the absence of a substance-specific OEL, it is recommended to adhere to the limits for

"Particulates Not Otherwise Regulated" (PNOR) or "Nuisance Dust."

Regulatory
Body

Limit Type
Value (Total
Dust)

Value
(Respirable
Fraction)

Reference

OSHA PEL (TWA) 15 mg/m³ 5 mg/m³ --INVALID-LINK--

Hazard Identification and Precautionary Measures
The primary hazards associated with Solvent Red 149 are related to its physical form as a

powder. Inhalation of dust and direct contact with skin and eyes are the main routes of

exposure.

Health Hazards:

Inhalation: May cause respiratory tract irritation.[1]

Skin Contact: Prolonged or repeated contact may cause skin irritation in sensitive

individuals.[1]

Eye Contact: Dust may cause irritation and inflammation.[1]

Ingestion: Harmful if swallowed, may cause gastrointestinal irritation.[1]

Recommended Handling Procedures:

Use in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

generation and accumulation.[1]
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Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[1]

For operations that may generate significant dust, an approved respirator should be worn.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Potential Cellular Response to Chemical Exposure
While specific signaling pathways affected by Solvent Red 149 have not been elucidated,

exposure to foreign chemical compounds can trigger general cellular stress responses. Two

key pathways involved in the cellular defense against chemical-induced oxidative stress are the

Nrf2 and MAPK signaling pathways.

Generalized Experimental Workflow for Assessing
Chemical Cytotoxicity
The following diagram illustrates a typical workflow for evaluating the cytotoxic effects of a

chemical compound like Solvent Red 149 on a cellular level.

Cell Culture Preparation
(e.g., HepG2 cells)

Exposure to Solvent Red 149
(Varying Concentrations and Durations)

Cell Viability Assays
(e.g., MTT, LDH)

Oxidative Stress Measurement
(e.g., ROS production)

Analysis of Signaling Pathways
(e.g., Western Blot for Nrf2, p38)

Data Analysis and
Interpretation
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Click to download full resolution via product page

Cytotoxicity Assessment Workflow

Generalized Nrf2 Signaling Pathway in Response to
Oxidative Stress
Exposure to chemical stressors can lead to the production of reactive oxygen species (ROS),

which in turn activates the Nrf2 signaling pathway. This pathway is a primary cellular defense

mechanism against oxidative stress.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1293832?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Nucleus

Chemical Stressor
(e.g., Solvent Red 149)

Increased ROS Production

Keap1-Nrf2 Complex

Oxidizes Keap1

Nrf2 Dissociation
and Translocation

Nrf2

ARE (Antioxidant
Response Element)

Binds to

Transcription of
Antioxidant Genes
(e.g., HO-1, NQO1)

Initiates

Cellular Protection

Leads to

Click to download full resolution via product page

Nrf2-Mediated Oxidative Stress Response
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Generalized MAPK Signaling Pathway in Chemical-
Induced Cell Damage
The Mitogen-Activated Protein Kinase (MAPK) pathways are crucial in transducing extracellular

signals into cellular responses, including apoptosis (programmed cell death) in response to

chemical-induced damage.
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MAPK-Mediated Apoptotic Pathway

Conclusion
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Solvent Red 149 exhibits low acute toxicity based on the available data. The primary health

and safety concerns are associated with its physical form as a powder, necessitating measures

to control dust exposure. While specific toxicological mechanisms and occupational exposure

limits are not well-defined, a conservative approach to handling, including the use of

appropriate personal protective equipment and engineering controls, is essential. The

generalized cellular response pathways presented offer a framework for understanding

potential mechanisms of toxicity and for designing further toxicological investigations.

Researchers and laboratory personnel should always consult the most recent Safety Data

Sheet and conduct a thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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